2,3-Dimethyl-5-(alpha-hydroxybenzyl)thiophene
Cat. No. B8422413
M. Wt: 218.32 g/mol
InChI Key: ULLLXDOAOQBNST-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06444670B2
Procedure details
Trifluoroacetic acid (50 mL) was added dropwise over a 60 minute period to a stirred, 0° C. suspension of 4, 5-dimethylthiophene-2-yl-(phenyl)-methanol (7.7 g, 35.3 mmol), sodium borohydride (6.67 g, 177 mmol) and ether (600 mL). After an additional 1.5 hours the reaction mixture was added to 10% aqueous sodium hydroxide (600 mL) and stirred for 30 minutes. The layers were separated and the ether phase was washed with 10% aqueous sodium hydroxide, brine and dried (magnesium sulfate). The ether phase was concentrated to provide the tide compound as a an oil (6.73 g, 94%): NMR (CDCl3); δ 7.33-7.19 (m, 5H), 6.47 (s, 1H), 4.03 (s, 2H), 2.27 (2,3H), 2.06 (s, 2H); MS (EI) (M+) 202 (45%, MI).
Name
Yield
94%
Identifiers
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REACTION_CXSMILES
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FC(F)(F)C(O)=O.[CH3:8][C:9]1[CH:10]=[C:11]([CH:15]([C:17]2[CH:22]=[CH:21][CH:20]=[CH:19][CH:18]=2)O)[S:12][C:13]=1[CH3:14].[BH4-].[Na+].[OH-].[Na+]>CCOCC>[CH2:15]([C:11]1[S:12][C:13]([CH3:14])=[C:9]([CH3:8])[CH:10]=1)[C:17]1[CH:18]=[CH:19][CH:20]=[CH:21][CH:22]=1 |f:2.3,4.5|
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Inputs
Step One
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Name
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|
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Quantity
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50 mL
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Type
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reactant
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|
Smiles
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FC(C(=O)O)(F)F
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Name
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Quantity
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7.7 g
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Type
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reactant
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Smiles
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CC=1C=C(SC1C)C(O)C1=CC=CC=C1
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Name
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|
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Quantity
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6.67 g
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Type
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reactant
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Smiles
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[BH4-].[Na+]
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Name
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Quantity
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600 mL
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Type
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solvent
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Smiles
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CCOCC
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Step Two
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Name
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Quantity
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600 mL
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Type
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reactant
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Smiles
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[OH-].[Na+]
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Conditions
Stirring
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Type
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CUSTOM
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Details
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stirred for 30 minutes
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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The layers were separated
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WASH
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Type
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WASH
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Details
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the ether phase was washed with 10% aqueous sodium hydroxide, brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried (magnesium sulfate)
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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The ether phase was concentrated
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Outcomes
Product
Details
Reaction Time |
30 min |
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Name
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|
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Type
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product
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Smiles
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C(C1=CC=CC=C1)C=1SC(=C(C1)C)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 6.73 g | |
| YIELD: PERCENTYIELD | 94% | |
| YIELD: CALCULATEDPERCENTYIELD | 94.2% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
